![molecular formula C20H24FN4 B1149792 1-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)-N-methylpiperidin-4-amine CAS No. 108635-83-2](/img/structure/B1149792.png)
1-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)-N-methylpiperidin-4-amine
Overview
Description
1-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)-N-methylpiperidin-4-amine, also known as this compound, is a useful research compound. Its molecular formula is C20H24FN4 and its molecular weight is 339.4297632. The purity is usually 95%.
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Scientific Research Applications
Immune Response Modifiers and Topical Agents
Imiquimod and its analogues, as immune response modifiers, activate the immune system through localized induction of cytokines, demonstrating antiviral, antiproliferative, and antitumor activities. This class of compounds suggests potential research applications of 1-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)-N-methylpiperidin-4-amine in immunoregulation and as innovative topical agents for treating various skin disorders, infections, and neoplasms due to their ability to stimulate cell-mediated immune responses (Syed, 2001).
Crystal Structures of Metal Complexes
The study of crystal structures of metal(II) 2-fluorobenzoate complexes with various N-donor ligands contributes to understanding the factors affecting the structure of target molecules. This research area could offer insights into the design and synthesis of metal complexes involving this compound for various physical and biological applications (Öztürkkan & Necefoğlu, 2022).
Dopamine D2 Receptor Ligands
The therapeutic potential of D2 receptor modulators in treating neuropsychiatric disorders highlights the importance of research into compounds like this compound. Studies focusing on the structure, function, and pharmacology of novel D2 receptor ligands may offer insights into developing new treatments for schizophrenia, Parkinson's disease, depression, and anxiety (Jůza et al., 2022).
Minor Groove Binders
Hoechst 33258 and its analogues, known for binding strongly to the minor groove of double-stranded B-DNA, suggest the potential of this compound in research on DNA interactions, providing a starting point for rational drug design and investigating the molecular basis for DNA sequence recognition and binding (Issar & Kakkar, 2013).
Mechanism of Action
Target of Action
The compound, also known as 1-[1-(4-Fluorobenzyl)-1H-BenziMidazole-2yl]-N-Methyl-4-piperidineaMine, is a candidate anti-histamine . Its primary target is the histamine H1-receptor , which plays a crucial role in allergic reactions .
Mode of Action
The compound interacts with the histamine H1-receptor, presumably through N-demethylation followed by self-catalyzed N-diarylation . This interaction inhibits the receptor’s activity, thereby alleviating allergy symptoms .
Biochemical Pathways
The compound affects the histamine pathway, which is involved in immune responses and inflammation. By inhibiting the histamine H1-receptor, the compound can reduce the symptoms of allergies .
Pharmacokinetics
The compound’s formation involves an unusual mechanism, suggesting that its synthesis and metabolism may be complex .
Result of Action
The molecular effect of the compound’s action is the inhibition of the histamine H1-receptor . This inhibition can alleviate allergy symptoms at the cellular level .
Action Environment
The compound’s formation involves an unusual mechanism, suggesting that its synthesis and stability may be influenced by specific conditions .
: Unusual synthesis of 1-(4-fluorobenzyl)-N-(1-(1-(4-fluorobenzyl)-6-isopropoxy-1H-benzo[d]imidazol-2-yl)piperidin-4-yl)-6-isopropoxy-1H-benzo[d]imidazol-2-amine
Properties
IUPAC Name |
1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]-N-methylpiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN4/c1-22-17-10-12-24(13-11-17)20-23-18-4-2-3-5-19(18)25(20)14-15-6-8-16(21)9-7-15/h2-9,17,22H,10-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDMXQNXCFMLIER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCN(CC1)C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801140354 |
Source
|
| Record name | 1-[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]-N-methyl-4-piperidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801140354 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
108635-83-2 |
Source
|
| Record name | 1-[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]-N-methyl-4-piperidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=108635-83-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]-N-methyl-4-piperidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801140354 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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